Methyl 3-(3-methoxyisoxazol-5-yl)propanoate
Overview
Description
“Methyl 3-(3-methoxyisoxazol-5-yl)propanoate” is a chemical compound with the molecular formula C8H11NO4 and a molecular weight of 185.18 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “Methyl 3-(3-methoxyisoxazol-5-yl)propanoate” is represented by the formula COC1=NOC(=C1)CCC(=O)OC . The exact structural analysis is not provided in the search results.Physical And Chemical Properties Analysis
“Methyl 3-(3-methoxyisoxazol-5-yl)propanoate” has a molecular weight of 185.18 . Other physical and chemical properties are not detailed in the search results.Scientific Research Applications
Synthesis of Bioactive Molecules
Methyl 3-(3-methoxyisoxazol-5-yl)propanoate: is used as a precursor in the synthesis of various bioactive molecules. Its incorporation into larger structures can lead to compounds with potential pharmacological activities. For instance, it can be transformed into 3-(3-methoxyisoxazol-5-yl) propanoic acid , which serves as a building block for drugs .
Photoflow Chemistry
The compound has been utilized in photoflow chemistry experiments, where it undergoes bromination under specific conditions. This process is significant for the scalable and safe production of intermediates used in further chemical synthesis .
Safety and Hazard Assessment
Methyl 3-(3-methoxyisoxazol-5-yl)propanoate: is also involved in safety and hazard assessments in chemical processes. The O.R.E.O.S assessment results for this compound help in determining the safety measures required during its handling and synthesis .
Organic Synthesis Methodology
This compound is pivotal in organic synthesis methodology, particularly in homologation reactions. It undergoes various transformations such as ester reduction, chlorination, and nucleophilic substitution, showcasing its versatility in synthetic chemistry .
Safety and Hazards
properties
IUPAC Name |
methyl 3-(3-methoxy-1,2-oxazol-5-yl)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO4/c1-11-7-5-6(13-9-7)3-4-8(10)12-2/h5H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHLDOLOHISCNGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NOC(=C1)CCC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80539247 |
Source
|
| Record name | Methyl 3-(3-methoxy-1,2-oxazol-5-yl)propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80539247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(3-methoxyisoxazol-5-yl)propanoate | |
CAS RN |
16880-23-2 |
Source
|
| Record name | Methyl 3-(3-methoxy-1,2-oxazol-5-yl)propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80539247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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